Cas no 2227674-48-6 ((3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid)

(3S)-3-Hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid is a chiral hydroxy acid derivative featuring a pyridine moiety with a methoxy substituent. This compound is of interest in pharmaceutical and synthetic chemistry due to its stereospecific configuration and functional group versatility. The (3S)-enantiomer provides a defined chiral center, making it valuable for asymmetric synthesis and drug intermediate applications. The presence of both hydroxyl and carboxylic acid groups allows for further derivatization, while the methoxypyridine ring enhances solubility and bioavailability. Its structural features make it a potential building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial applications.
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid structure
2227674-48-6 structure
Product Name:(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
CAS No:2227674-48-6
MF:C9H11NO4
MW:197.187942743301
CID:6131871
PubChem ID:96858382
Update Time:2025-10-28

(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
    • EN300-1806315
    • 2227674-48-6
    • Inchi: 1S/C9H11NO4/c1-14-8-3-2-6(5-10-8)7(11)4-9(12)13/h2-3,5,7,11H,4H2,1H3,(H,12,13)/t7-/m0/s1
    • InChI Key: POZRLMXLAMQJOY-ZETCQYMHSA-N
    • SMILES: O[C@@H](CC(=O)O)C1C=NC(=CC=1)OC

Computed Properties

  • Exact Mass: 197.06880783g/mol
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 79.6Ų

(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1806315-0.05g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
0.05g
$1560.0 2023-09-19
Enamine
EN300-1806315-0.1g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
0.1g
$1635.0 2023-09-19
Enamine
EN300-1806315-0.25g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
0.25g
$1708.0 2023-09-19
Enamine
EN300-1806315-0.5g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
0.5g
$1783.0 2023-09-19
Enamine
EN300-1806315-1.0g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
1g
$1857.0 2023-06-02
Enamine
EN300-1806315-2.5g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
2.5g
$3641.0 2023-09-19
Enamine
EN300-1806315-5.0g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
5g
$5387.0 2023-06-02
Enamine
EN300-1806315-10.0g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
10g
$7988.0 2023-06-02
Enamine
EN300-1806315-1g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
1g
$1857.0 2023-09-19
Enamine
EN300-1806315-5g
(3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
2227674-48-6
5g
$5387.0 2023-09-19

Additional information on (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid

Compound CAS No. 2227674-48-6: (3S)-3-Hydroxy-3-(6-Methoxypyridin-3-yl)Propanoic Acid

Introduction to (3S)-3-Hydroxy-3-(6-Methoxypyridin-3-yl)Propanoic Acid

The compound (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid, with CAS number 2227674-48-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group, a methoxy-substituted pyridine ring, and a propanoic acid moiety. The stereochemistry at the chiral center (denoted by the S configuration) plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and potential commercial applications. Its structure has been exploited in various contexts, including drug discovery, agrochemical development, and the creation of advanced materials with tailored properties.

Chemical Structure and Properties

The molecular structure of (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid is composed of three key functional groups: the hydroxyl group (-OH), the methoxy-substituted pyridine ring (-OCH₃), and the propanoic acid group (-CH₂COOH). The hydroxyl group imparts hydrophilicity to the molecule, while the pyridine ring contributes aromaticity and potential for hydrogen bonding. The propanoic acid group introduces carboxylic acidity, which can influence the molecule's solubility and reactivity.

Research has shown that the stereochemistry at the chiral center significantly affects the molecule's properties. The S configuration confers specific interactions with biological systems, making it a valuable compound in asymmetric synthesis and enantioselective catalysis. Recent studies have also highlighted its potential as a building block for constructing more complex molecules with desired pharmacokinetic profiles.

Applications in Drug Discovery

The compound has found applications in drug discovery, particularly in the development of new therapeutic agents targeting various diseases. Its unique structure allows for modulation of biological pathways through interactions with specific proteins or enzymes. For instance, recent research has explored its role as a lead compound in anti-inflammatory and anti-cancer drug development.

In one notable study, (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid was used as a scaffold to design inhibitors for cyclooxygenase (COX) enzymes, which are key players in inflammation. The compound's ability to selectively inhibit COX-2 over COX-1 suggests its potential as a safer alternative to existing nonsteroidal anti-inflammatory drugs (NSAIDs), which often cause gastrointestinal side effects.

Moreover, its propanoic acid group has been exploited in peptide synthesis, where it serves as a versatile linker for constructing bioactive peptides with enhanced stability and bioavailability.

Synthesis and Optimization

The synthesis of (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid involves multi-step organic reactions that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled enantioselective syntheses of this compound, ensuring high optical purity and scalability.

A common approach involves the coupling of a substituted pyridine derivative with a chiral alcohol followed by oxidation to introduce the carboxylic acid group. This method has been optimized to achieve high yields and excellent enantiomeric excess (ee), making it suitable for large-scale production.

Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact. For example, solvent-free reactions or the use of biodegradable catalysts have been employed to reduce waste and energy consumption during production.

Safety and Toxicological Profile

Evaluating the safety profile of (3S)-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid is crucial for its application in pharmaceuticals and other industries. Recent toxicological studies have demonstrated that this compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are still needed to assess its potential for chronic toxicity or genotoxicity.

In vitro assays have shown that it does not induce significant cytotoxicity in human cell lines at concentrations relevant to drug dosing. Furthermore, its metabolites have been identified through metabolic profiling studies, providing insights into its pharmacokinetics and potential for bioaccumulation.

These findings underscore its safety profile but also highlight the need for further research to fully understand its long-term effects on human health and the environment.

Conclusion

The Future Outlook

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.